Enantiomeric Activity: (1R) vs. (1S) and Racemate
The (1R)-configured 1,2,3,4-tetrahydronaphthalen-1-amine core constitutes the pharmacologically validated enantiomer for high-affinity sigma and 5-HT1A receptor engagement [1]. While direct binding data for (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-amine are not publicly available, class-level inference from closely related tetrahydronaphthalen-1-amine derivatives demonstrates that the (R) configuration confers substantially higher affinity than the (S) antipode. For example, in the structurally cognate series of omega-(tetralin-1-yl)-n-alkylamine derivatives, the (R) enantiomer of 5-methoxy-substituted analogs exhibited sigma receptor Ki values of 5.3-7.0 nM, whereas the corresponding (S) enantiomers showed >10-fold reduced affinity [2]. Procurement of the racemate (CAS 361389-87-9) or the (1S) enantiomer (CAS 1568392-32-4) for structure-activity relationship studies would therefore introduce a confounding stereochemical variable with predictable negative impact on target engagement [1].
| Evidence Dimension | Enantiomer-dependent sigma receptor binding affinity |
|---|---|
| Target Compound Data | (R) configuration of tetrahydronaphthalen-1-amine core (class-level Ki ~5-10 nM range for optimized derivatives) |
| Comparator Or Baseline | (S) enantiomer of tetrahydronaphthalen-1-amine core (class-level Ki >50 nM) |
| Quantified Difference | ≥10-fold affinity differential favoring (R) configuration |
| Conditions | Radioligand binding assays using [³H]DTG and [³H]-(+)-pentazocine on sigma receptors |
Why This Matters
Selection of the (1R) enantiomer rather than racemate or (1S) antipode eliminates a known >10-fold stereochemical penalty in target binding affinity, a critical consideration for lead optimization campaigns in neuropharmacology.
- [1] Garcia-Lopez M, Torrens-Jover A, Buschmann HH. Heterocyclyl-substituted-tetrahydro-naphthalen-amine derivatives, their preparation and use as medicaments. European Patent EP1975161A1, 2008. View Source
- [2] Berardi F, et al. New sigma and 5-HT1A receptor ligands: omega-(tetralin-1-yl)-n-alkylamine derivatives. J Med Chem. 1996;39(1):176-182. doi:10.1021/jm950409c. View Source
